Cas no 2227856-07-5 ((2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol)

• Product Name: (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol
• CAS No: 2227856-07-5
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6463651
• PubChem ID: 165734905
• Update Time: 2025-10-28

(2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol
• 2227856-07-5
• EN300-1791242

• Inchi： 1S/C12H18O2/c1-9-4-6-11(7-5-10(2)13)8-12(9)14-3/h4,6,8,10,13H,5,7H2,1-3H3/t10-/m1/s1
• InChI Key： SWOWOQRLDLURPI-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1C=CC(C)=C(C=1)OC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol

Recent Advances in the Study of (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol (CAS: 2227856-07-5): A Comprehensive Research Brief

The compound (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol (CAS: 2227856-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol, with a particular emphasis on enantioselective synthesis to ensure high purity of the (R)-enantiomer. Advances in catalytic asymmetric hydrogenation and chiral auxiliary-mediated synthesis have significantly improved the yield and scalability of this compound. These methodological innovations are critical for its potential use in large-scale pharmaceutical production.

Pharmacological investigations have revealed that (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol exhibits notable activity as a modulator of specific neurotransmitter systems, particularly in the context of neurological disorders. Preclinical studies in animal models have demonstrated its efficacy in reducing neuroinflammatory markers and improving cognitive function, suggesting its potential as a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, recent research has explored the compound's role in oncology. Preliminary data indicate that (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell cycle regulation. These findings are supported by in vitro and in vivo experiments, although further mechanistic studies are required to fully understand its anticancer properties.

The safety profile of (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol has also been a focus of recent research. Toxicological assessments in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, long-term studies are necessary to evaluate its potential for chronic use and to identify any off-target effects that may arise in clinical settings.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the optimization of (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol derivatives for enhanced efficacy and reduced toxicity. Collaborative efforts between academia and industry are likely to play a pivotal role in translating these discoveries into clinically viable therapeutics.

In conclusion, (2R)-4-(3-methoxy-4-methylphenyl)butan-2-ol (CAS: 2227856-07-5) represents a promising compound with multifaceted therapeutic potential. Continued research efforts are essential to fully unlock its applications in treating neurological and oncological disorders, while ensuring its safety and efficacy in human patients.